Cas no 37984-03-5 (Benzene, 1-methyl-4-nitro-2-(phenylthio)-)

Benzene, 1-methyl-4-nitro-2-(phenylthio)- structure
37984-03-5 structure
Product Name:Benzene, 1-methyl-4-nitro-2-(phenylthio)-
CAS No:37984-03-5
MF:C13H11NO2S
MW:245.296941995621
CID:1487259
PubChem ID:23455396
Update Time:2025-04-21

Benzene, 1-methyl-4-nitro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-4-nitro-2-(phenylthio)-
    • DTXSID201296589
    • SCHEMBL11557505
    • 1-Methyl-4-nitro-2-(phenylthio)benzene
    • 37984-03-5
    • Inchi: 1S/C13H11NO2S/c1-10-7-8-11(14(15)16)9-13(10)17-12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key: XJZFGUKHLHZIDP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 245.05113
  • Monoisotopic Mass: 245.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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